Cas no 67193-52-6 (1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-
• CAS No: 67193-52-6
• MF: C₁₀H₂F₆N₂S₂
• MW: 328.25670003891
• CID: 388118
• PubChem ID: 71368633
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-
• 3,6-bis(trifluoromethylsulfanyl)benzene-1,2-dicarbonitrile
• 67193-52-6
• 3,6-di(trifluoromethylsulfanyl)phthalonitrile
• 3,6-Bis[(trifluoromethyl)sulfanyl]benzene-1,2-dicarbonitrile
• DTXSID00791688

• Inchi： 1S/C10H2F6N2S2/c11-9(12,13)19-7-1-2-8(20-10(14,15)16)6(4-18)5(7)3-17/h1-2H
• InChI Key： AEMMRVYYHZSKPO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C#N)C=1C#N)SC(F)(F)F

Computed Properties

• Exact Mass: 327.95635939g/mol
• Monoisotopic Mass: 327.95635939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 98.2Ų